Cas no 25877-34-3 (1H-Benzotriazole,1-methyl-5-nitro-)

1H-Benzotriazole,1-methyl-5-nitro- is a nitro-substituted benzotriazole derivative with applications in corrosion inhibition, photostabilization, and organic synthesis. Its molecular structure, featuring a nitro group at the 5-position and a methyl group at the 1-position, enhances its electron-withdrawing properties and stability under harsh conditions. This compound is particularly effective as a metal deactivator and UV absorber, offering improved performance in polymer stabilization and coating formulations. Its high thermal stability and compatibility with industrial systems make it suitable for use in lubricants, fuels, and specialty chemicals. The compound's ability to chelate metal ions also contributes to its utility in preventing catalytic degradation in various materials.

1H-Benzotriazole,1-methyl-5-nitro- structure

25877-34-3 structure

Product Name:1H-Benzotriazole,1-methyl-5-nitro-

CAS No:25877-34-3

MF:C₇H₆N₄O₂

MW:178.14814043045

MDL:MFCD00972294

CID:272700

PubChem ID:335269

Update Time:2025-10-16

1H-Benzotriazole,1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole,1-methyl-5-nitro-
- 1-Methyl-5-nitro-1H-1,2,3-benzotriazole
- 1-Methyl-5-nitro-1,2,3-benzotriazol
- 1-Methyl-5-nitro-1H-benzotriazol
- 1-methyl-5-nitro-1H-benzotriazole
- 1-Methyl-5-nitro-benzotriazol
- AC1L7H4C
- CTK4F6606
- methylnitrobenzotriazole
- NSC343735
- SureCN210082
- AKOS006274278
- AF-0724
- J-504967
- SCHEMBL210082
- 1-methyl-5-nitrobenzotriazole
- 1-Methyl-5-nitro-1H-1,2,3-benzotriazole #
- DTXSID80319324
- 1-Methyl-5-nitro-1H-benzo[d][1,2,3]triazole
- MFCD00972294
- FT-0682846
- 25877-34-3
- NSC-343735
- 1H-Benzotriazole, 1-methyl-5-nitro-
- 5-nitro-1-methyl-1H-1,2,3-benzotriazole
- DS-008638
- AE-641/30196006
- MDL： MFCD00972294
- Inchi： 1S/C7H6N4O2/c1-10-7-3-2-5(11(12)13)4-6(7)8-9-10/h2-4H,1H3
- InChI Key： BQPFSSQRLBUMQC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)N=NN2C)=O

Computed Properties

Exact Mass: 178.04918
Monoisotopic Mass: 178.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 76.5Å²

Experimental Properties

Density: 1.57
Boiling Point: 377°C at 760 mmHg
Flash Point: 181.8°C
Refractive Index: 1.733
PSA: 73.85
LogP: 1.39970

1H-Benzotriazole,1-methyl-5-nitro- Security Information

HazardClass：IRRITANT

1H-Benzotriazole,1-methyl-5-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019095099-1g	1-Methyl-5-nitro-1H-benzo[d][1,2,3]triazole	25877-34-3	95%	1g	$400.00	2023-09-02
Chemenu	CM515783-1g	1-Methyl-5-nitro-1H-benzo[d][1,2,3]triazole	25877-34-3	95%	1g	$343	2024-07-28
abcr	AB339230-500 mg	1-Methyl-5-nitro-1H-1,2,3-benzotriazole, 95%; .	25877-34-3	95%	500 mg	€315.00	2023-07-19
abcr	AB339230-1 g	1-Methyl-5-nitro-1H-1,2,3-benzotriazole, 95%; .	25877-34-3	95%	1 g	€478.80	2023-07-19
Key Organics Ltd	AF-0724-1MG	1-methyl-5-nitro-1H-1,2,3-benzotriazole	25877-34-3	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	AF-0724-5MG	1-methyl-5-nitro-1H-1,2,3-benzotriazole	25877-34-3	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	AF-0724-10MG	1-methyl-5-nitro-1H-1,2,3-benzotriazole	25877-34-3	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	AF-0724-0.5G	1-methyl-5-nitro-1H-1,2,3-benzotriazole	25877-34-3	>95%	0.5g	£165.00	2025-02-09
Key Organics Ltd	AF-0724-1G	1-methyl-5-nitro-1H-1,2,3-benzotriazole	25877-34-3	>95%	1g	£264.00	2025-02-09
Key Organics Ltd	AF-0724-5G	1-methyl-5-nitro-1H-1,2,3-benzotriazole	25877-34-3	>95%	5g	£1188.00	2025-02-09